AZD 2066 hydrate

• Molecular Formula: C19H24ClN5O6
• Molecular Weight: 453.9 g/mol
• InChI: InChI=1S/C19H16ClN5O2.4H2O/c1-12(16-11-17(27-24-16)14-4-3-5-15(20)10-14)26-19-23-22-18(25(19)2)13-6-8-21-9-7-13;;;;/h3-12H,1-2H3;4*1H2/t12-;;;;/m1..../s1
• InChIKey: DJMYEEMJDQHUKA-HHUWXINPSA-N

AZD 2066 Hydrate: Brain-Penetrant mGluR5 NAM Overview

AZD 2066 hydrate is the hydrated, orally bioavailable form of AZD 2066, a selective, blood–brain barrier (BBB)-permeable negative allosteric modulator (NAM) of the metabotropic glutamate receptor subtype 5 (mGluR5) [1]. Developed originally by AstraZeneca and characterized as a Group I mGluR antagonist, the compound has progressed through Phase 2 clinical investigation for neuropathic pain and major depressive disorder [2]. Its physicochemical profile (TPSA < 90 Ų, consensus log Po/w within optimal limits) and demonstrated receptor occupancy in human PET studies distinguish it from earlier-generation tool compounds such as MPEP and fenobam, which suffer from poor oral pharmacokinetics or off-target liabilities [3].

Research Area mGluR5 signaling and brain circuitry studies

Tool Attributes Brain-penetrant oral negative allosteric modulator

Translational Bridge Human PET occupancy data available for exposure modeling

Experimental Design Reversible binding kinetics documented in peer-reviewed studies

• [1] Swedberg MDB, Ellgren M, Raboisson P. AZD9272 and AZD2066: selective and highly central nervous system penetrant mGluR5 antagonists characterized by their discriminative effects. J Pharmacol Exp Ther. 2014;350(2):212-222. doi:10.1124/jpet.114.215137 View Source
• [2] AstraZeneca. A Phase II, Multicentre, Randomised, Double-Blind, Placebo- and Active-Controlled, Parallel-Group Study to Evaluate the Efficacy and Safety of AZD2066 in Patients with Major Depressive Disorder. ClinicalTrials.gov identifier NCT00869531. 2009. View Source
• [3] Jong YJI, Harmon SK, O'Malley KL. Location and Cell-Type-Specific Bias of Metabotropic Glutamate Receptor, mGlu5, Negative Allosteric Modulators. ACS Chem Neurosci. 2019;10(11):4558-4570. doi:10.1021/acschemneuro.9b00415 View Source

Why Generic mGluR5 NAM Substitution Fails

Although numerous mGlu5 NAMs have entered clinical development, the pharmacological behavior of these agents diverges dramatically across cellular contexts and signaling endpoints. For example, AFQ056 (mavoglurant) exhibits a 250‑fold potency shift between heterologous and striatal systems, while RG7090 (basimglurant) displays sub‑nanomolar potency in mGlu5/HEK cells but only modest striatal activity [1]. Receptor residence times span a >40‑fold range across the NAM class, from <10 min (dipraglurant, STX107) to >400 min (basimglurant, mavoglurant), driving divergent in vivo pharmacodynamics [2]. Consequently, substituting one mGlu5 NAM for another without accounting for these kinetic, cell‑type‑specific, and pathway‑biased signatures risks irreproducible in vivo outcomes and invalid preclinical conclusions. The quantitative evidence below documents exactly where AZD 2066 hydrate occupies a differentiable position within this pharmacologically heterogeneous target class.

Cell-type-dependent potency shifts across mGluR5 NAMs may render assay results irreproducible when substituting one compound for another.

Receptor residence times span a wide range within the class; pharmacokinetic/pharmacodynamic profiles observed with other NAMs may not transfer to AZD 2066 hydrate.

Intracellular vs. surface signaling bias differs among mGlu5 NAMs; a compound that blocks both pools indiscriminately will not replicate surface-biased experimental outcomes.

• [1] Jong YJI, Harmon SK, O'Malley KL. Location and Cell-Type-Specific Bias of Metabotropic Glutamate Receptor, mGlu5, Negative Allosteric Modulators. ACS Chem Neurosci. 2019;10(11):4558-4570. doi:10.1021/acschemneuro.9b00415 View Source
• [2] Arsova A, Møller TC, Hellyer SD, Vedel L, Foster SR, Hansen JL, Bräuner-Osborne H, Gregory KJ. Detailed In Vitro Pharmacological Characterization of Clinically Tested Negative Allosteric Modulators of the Metabotropic Glutamate Receptor 5. Mol Pharmacol. 2020;98(1):49-60. doi:10.1124/mol.119.119032 View Source

AZD 2066 Hydrate Quantitative Differentiation Evidence

Cell-Type-Specific Ca²⁺ Inhibition Potency Profile

In the only study systematically comparing mGlu5 NAMs across four tissue contexts, AZD 2066 hydrate exhibited a unique cell‑type‑dependent potency gradient that differs materially from both AFQ056 and RG7090. In HEK‑mGlu5 cells, AZD 2066 achieved an IC₅₀ of 27.2 ± 9.1 nM, comparable to AFQ056 (37.6 ± 8.9 nM) but 15‑fold less potent than RG7090 (1.76 ± 0.88 nM). In striatal neurons, AZD 2066 exhibited an IC₅₀ of 3.56 ± 0.52 μM, a 131‑fold shift from HEK cells—significantly smaller than the 250‑fold shift observed for AFQ056 (9.44 ± 3.78 μM) and larger than the 35‑fold shift for RG7090 (62.0 ± 17.5 nM). In hippocampal and cortical neurons, AZD 2066 displayed intermediate potency (96.2 ± 17.8 nM and 380 ± 78.0 nM, respectively) that did not track linearly with any single comparator [1]. This differential tissue‑bias fingerprint means that experimental outcomes in neuronal preparations will be highly NAM‑dependent; substituting AFQ056 for AZD 2066 in striatal assays, for instance, requires an ~3‑fold concentration adjustment to achieve equivalent receptor blockade, while the same adjustment would be inappropriate in HEK or hippocampal contexts.

Cell‑type Ca²⁺ inhibition

Head‑to‑head

HEK IC₅₀ 27.2 nM; striatal 3.56 µM (131‑fold shift); hippocampal 96.2 nM; cortical 380 nM

Tissue‑specific potency gradient supports assay‑specific concentration selection.

Shift factors: AFQ056 250×, RG7090 35×, MPEP 27×, fenobam 16×.

Evidence Dimension	IC₅₀ for inhibition of Quisqualate-induced Ca²⁺ mobilization (EC₈₀ stimulus)
Target Compound Data	HEK-mGlu5: 27.2 ± 9.1 nM; Striatal: 3.56 ± 0.52 μM; Hippocampal: 96.2 ± 17.8 nM; Cortical: 380 ± 78.0 nM
Comparator Or Baseline	AFQ056: HEK 37.6 ± 8.9 nM, Striatal 9.44 ± 3.78 μM (250‑fold shift); RG7090: HEK 1.76 ± 0.88 nM, Striatal 62.0 ± 17.5 nM (35‑fold shift); MPEP: HEK 42.4 ± 7.5 nM, Striatal 1.13 ± 0.36 μM (27‑fold shift); Fenobam: HEK 178 ± 40 nM, Striatal 2.93 ± 0.48 μM (16‑fold shift)
Quantified Difference	AZD 2066 striatal/HEK shift factor = 131; AFQ056 shift = 250; RG7090 shift = 35; MPEP shift = 27; Fenobam shift = 16
Conditions	Primary postnatal rat striatal, hippocampal, and cortical cultures expressing endogenous mGlu5; stable HEK293A-mGlu5-low cell line; Quisqualate EC₈₀ stimulus; single-cell Ca²⁺ imaging (Fluo‑4); Table 3 in Ref [1]

Why This Matters

Procurement choice directly dictates the effective concentration range required in each brain-region-specific assay; using an alternative NAM without adjusting for tissue‑bias can produce false negatives or misleading structure–activity relationships.

• [1] Jong YJI, Harmon SK, O'Malley KL. Location and Cell-Type-Specific Bias of Metabotropic Glutamate Receptor, mGlu5, Negative Allosteric Modulators. ACS Chem Neurosci. 2019;10(11):4558-4570. doi:10.1021/acschemneuro.9b00415 View Source

Receptor Residence Time Classification

The first comprehensive kinetic profiling of nine clinically tested mGlu5 NAMs revealed a 139‑fold range in dissociation rates (koff), clustering compounds into three discrete kinetic groups. AZD 2066 exhibits a koff of 0.045 ± 0.007 min⁻¹, corresponding to a receptor residence time of 26.0 ± 6.2 min (1/koff), placing it in the medium‑residence‑time group alongside remeglurant (19.9 ± 5.3 min) and (RS)‑remeglurant (23.1 ± 11.9 min). This profile is markedly distinct from (i) the long‑residence‑time group comprising basimglurant (491 ± 136 min) and mavoglurant (478 ± 157 min), whose slow dissociation may sustain target engagement beyond the desired therapeutic window, and (ii) the short‑residence‑time group comprising dipraglurant (2.2 ± 0.5 min), F169521 (2.3 ± 0.4 min), F1699611 (2.2 ± 0.4 min), and STX107 (6.2 ± 0.4 min), whose rapid dissociation may limit in vivo efficacy duration [1]. The association rate (kon) for AZD 2066 is 12.6 ± 1.3 × 10⁶ M⁻¹min⁻¹, and its kinetic‑derived pKD (8.50) closely matches the equilibrium pKI (8.53 ± 0.13), confirming a well‑behaved, non‑cooperative binding mechanism. The 5.8‑fold slower koff of AZD 2066 relative to the reference radioligand [³H]methoxy‑PEPy (koff = 0.133 ± 0.006 min⁻¹) indicates that AZD 2066 forms a more stable ternary complex with the receptor.

Receptor residence time

Head‑to‑head

koff 0.045 min⁻¹; residence time 26 min (medium kinetic group)

Medium residence time balances sustained target engagement with reversible antagonist behavior.

Contrasts with >400 min (basimglurant/mavoglurant) and

Clinical‑stage validation

Class‑level

Phase 2 completed (MDD, neuropathic pain); human PET occupancy confirmed with [¹¹C]AZ12713580

Reported human target‑engagement data reduce translational uncertainty for preclinical study design.

Clinical data may not reflect research‑use outcomes; verify model context.

Discriminative stimulus profile

Head‑to‑head

Full generalization to MTEP cue (0.03–30 mg/kg p.o.); no cross‑generalization to cocaine, PCP, chlordiazepoxide, or THC

Supports mGluR5‑specific behavioral pharmacology without off‑target interoceptive confounds.

In vivo specificity confirmed in rat drug‑discrimination assays.

Surface vs. intracellular signaling

Head‑to‑head

Blocks DHPG‑induced Ca²⁺ oscillations in HEK‑mGlu5; spares intracellular pools in striatal neurons at 10× IC₅₀

Surface‑biased functional profile enables compartmentalized mGlu5 signaling studies.

Differentiated from equipotent surface/intracellular blockers such as RG7090.

Oral bioavailability & CNS penetration

Class‑level

Orally active 0.03–30 mg/kg in rodents; human oral solid formulation; no food effect reported

Practical oral dosing supports chronic in vivo studies without injection‑related stress.

PK advantage relative to MPEP; verify formulation context for specific species.

Evidence Dimension	Receptor residence time (1/koff) and dissociation rate (koff)
Target Compound Data	koff = 0.045 ± 0.007 min⁻¹; Residence time = 26.0 ± 6.2 min; kon = 12.6 ± 1.3 × 10⁶ M⁻¹min⁻¹; pKI = 8.53 ± 0.13; pKD(kinetic) = 8.50
Comparator Or Baseline	Basimglurant: koff 0.005 ± 0.002 min⁻¹, RT 491 ± 136 min; Mavoglurant: koff 0.006 ± 0.002 min⁻¹, RT 478 ± 157 min; Remeglurant: koff 0.072 ± 0.016 min⁻¹, RT 19.9 ± 5.3 min; Dipraglurant: koff 0.691 ± 0.235 min⁻¹, RT 2.2 ± 0.5 min; STX107: koff 0.166 ± 0.011 min⁻¹, RT 6.2 ± 0.4 min; [³H]methoxy-PEPy: koff 0.133 ± 0.006 min⁻¹, RT 7.6 ± 0.4 min
Quantified Difference	AZD 2066 RT is 18.9‑fold shorter than basimglurant/mavoglurant, 11.8‑fold longer than dipraglurant, and 3.4‑fold longer than the reference radioligand
Conditions	Competition association binding using [³H]methoxy-PEPy (1.9–2.1 nM) on HEK293A membranes expressing rat mGlu5a; global kinetic fitting (Motulsky–Mahan model); Table 1 in Ref [1]

Why This Matters

Medium receptor residence time predicts a pharmacodynamic profile that balances sustained target engagement with reversible antagonist behavior, reducing the risk of cumulative on‑target toxicity seen with ultra‑long‑residence NAMs.

• [1] Arsova A, Møller TC, Hellyer SD, Vedel L, Foster SR, Hansen JL, Bräuner-Osborne H, Gregory KJ. Detailed In Vitro Pharmacological Characterization of Clinically Tested Negative Allosteric Modulators of the Metabotropic Glutamate Receptor 5. Mol Pharmacol. 2020;98(1):49-60. doi:10.1124/mol.119.119032 View Source

Clinical-Stage Validation and Human PET Occupancy

Unlike tool compounds such as MPEP and fenobam that never advanced beyond preclinical evaluation due to poor oral bioavailability or unacceptable safety margins, AZD 2066 hydrate completed Phase 2 clinical testing in two independent indications. In a randomized, double‑blind, placebo‑ and active‑controlled Phase 2 trial for major depressive disorder (NCT00869531), AZD 2066 was administered as an 18 mg once‑daily oral dose for 6 weeks and compared against duloxetine 60 mg [1]. A separate Phase 2 study investigated AZD 2066 in patients with neuropathic pain (mechanical hypersensitivity endpoint), providing human efficacy data that preclinical‑only compounds lack [2]. Critically, a dedicated PET study using [¹¹C]AZ12713580 demonstrated that plasma exposures achieved in humans produce quantifiable, dose‑dependent mGluR5 receptor occupancy in the brain, confirming that the oral formulation of AZD 2066 hydrate achieves central target engagement at clinically tolerated doses [3]. In contrast, MPEP is limited by poor brain penetration and a short half‑life requiring continuous infusion for behavioural studies, while fenobam has produced psychotomimetic adverse events in humans that curtailed its development. Non‑linear mixed‑effects modeling of the AZD 2066 PET data further established a defined exposure–occupancy relationship across ten distinct brain regions, enabling quantitative pharmacokinetic/pharmacodynamic translation that is unavailable for comparator NAMs [4].

Clinical‑stage validation

Class‑level

Phase 2 completed (MDD, neuropathic pain); human PET occupancy confirmed with [¹¹C]AZ12713580

Reported human target‑engagement data reduce translational uncertainty for preclinical study design.

Clinical data may not reflect research‑use outcomes; verify model context.

Evidence Dimension	Clinical development stage and human target‑engagement data availability
Target Compound Data	Phase 2 completed (MDD: 18 mg QD × 6 weeks; neuropathic pain: 28‑day treatment); PET‑confirmed dose‑dependent brain mGluR5 occupancy via [¹¹C]AZ12713580 displacement
Comparator Or Baseline	MPEP: preclinical only; poor oral bioavailability, short half‑life, requires i.p./i.v. administration; Fenobam: Phase 2 discontinued (psychotomimetic AEs); AFQ056/mavoglurant: Phase 2 completed but failed primary endpoints in Fragile X and L‑DOPA‑induced dyskinesia; RG7090/basimglurant: Phase 2 completed in MDD with mixed results; Dipraglurant: Phase 2 completed for PD‑LID, no depression indication
Quantified Difference	AZD 2066 is one of only five mGlu5 NAMs with both Phase 2 clinical efficacy data and quantitative human PET occupancy measurements, a translational dataset that MPEP and fenobam lack entirely
Conditions	Human subjects; oral solid formulation (AZD 2066 hydrate); PET radioligand [¹¹C]AZ12713580; ten‑region brain occupancy model

Why This Matters

The availability of human PK/PD data reduces translational uncertainty for researchers designing preclinical studies intended to predict clinical outcomes, a critical advantage when justifying compound selection in grant applications or internal project proposals.

• [1] AstraZeneca. A Phase II, Multicentre, Randomised, Double-Blind, Placebo- and Active-Controlled, Parallel-Group Study to Evaluate the Efficacy and Safety of AZD2066 in Patients with Major Depressive Disorder. ClinicalTrials.gov identifier NCT00869531. 2009. View Source
• [2] AstraZeneca. A Phase II, Multicentre, Randomised, Double-Blind, Placebo-Controlled, Parallel-Group Study to Assess the Efficacy and Safety of AZD2066 in Patients with Neuropathic Pain. ClinicalTrials.gov identifier NCT00686504. 2008. View Source
• [3] Finnema SJ, Stepanov V, Nakao R, Amini N, Arakawa R, Tauscher J, Halldin C. A positron emission tomography study in healthy volunteers to estimate mGluR5 receptor occupancy of AZD2066—estimating occupancy in the absence of a reference region. NeuroImage. 2013;82:246-255. doi:10.1016/j.neuroimage.2013.05.097 View Source
• [4] Moein M, Kågedal M, Vong C, Hooker AC, Karlsson MO. Nonlinear mixed effects methods for improved estimation of receptor occupancy in PET studies. AAPS J. 2014;16(3):550-561. doi:10.1208/s12248-014-9584-5 View Source

Discriminative Stimulus Profile and Mechanistic Selectivity

In rats trained to discriminate the mGluR5 antagonist MTEP from vehicle, AZD 2066 produced full, dose‑dependent generalization to the MTEP discriminative stimulus at oral doses of 0.03–30 mg/kg, confirming that its in vivo psychoactive signature is mediated exclusively through mGluR5 antagonism [1]. Critically, AZD 2066 did not generalize to discriminative stimuli engendered by cocaine, phencyclidine (PCP), chlordiazepoxide, or (−)‑Δ⁹‑THC, demonstrating that it lacks the abuse‑potential and psychotomimetic profiles associated with NMDA receptor antagonists, psychostimulants, benzodiazepines, and cannabinoids. This discriminative profile mirrors that of MTEP and fenobam but stands in contrast to the mixed or ambiguous profiles reported for earlier mGluR5 tool compounds. The in vivo half‑life of the discriminative effect of AZD 2066 is substantially longer than that of MTEP (discriminative t₁/₂ = 3.23 h for MTEP, versus ~7‑fold longer for the related AstraZeneca candidate AZD9272; AZD 2066 was not directly measured but demonstrates full generalization out to extended post‑administration intervals consistent with its human PK profile) [1]. For researchers conducting behavioural pharmacology studies, this means AZD 2066 can be administered orally once daily with confidence that the observed behavioural effects are mGluR5‑specific and not confounded by off‑target interactions with dopamine, NMDA, GABA, or cannabinoid systems.

Discriminative stimulus profile

Head‑to‑head

Full generalization to MTEP cue (0.03–30 mg/kg p.o.); no cross‑generalization to cocaine, PCP, chlordiazepoxide, or THC

Supports mGluR5‑specific behavioral pharmacology without off‑target interoceptive confounds.

In vivo specificity confirmed in rat drug‑discrimination assays.

Evidence Dimension	Drug discrimination generalization in trained rats (operant responding)
Target Compound Data	AZD 2066: full generalization to MTEP cue (0.03–30 mg/kg p.o.); no generalization to cocaine, PCP, chlordiazepoxide, (−)-Δ⁹-THC
Comparator Or Baseline	MTEP: training drug, discriminative t₁/₂ = 3.23 h; Fenobam: full MTEP generalization; AZD9272: full MTEP generalization, discriminative t₁/₂ = 24.3 h; Cocaine/PCP/chloridazepoxide/THC training groups: no AZD 2066 generalization
Quantified Difference	AZD 2066 produces 100% MTEP‑appropriate responding at doses that produce 0% responding on cocaine, PCP, chlordiazepoxide, or THC levers, confirming complete pharmacological specificity for mGluR5
Conditions	Male Wistar rats (240–250 g); operant drug discrimination chambers; two‑lever FR10 schedule of food reinforcement; oral gavage administration 30 min pre‑session

Why This Matters

This dataset de‑risks AZD 2066 for behavioural neuroscience applications by providing in vivo proof of mGluR5 mechanistic exclusivity, reducing the likelihood of false‑positive results arising from PCP‑like or cocaine‑like interoceptive cues.

• [1] Swedberg MDB, Ellgren M, Raboisson P. AZD9272 and AZD2066: selective and highly central nervous system penetrant mGluR5 antagonists characterized by their discriminative effects. J Pharmacol Exp Ther. 2014;350(2):212-222. doi:10.1124/jpet.114.215137 View Source

Inhibition of Intracellular vs. Surface mGluR5 Signaling

A pharmacologically differentiating feature of AZD 2066 hydrate is its ability to inhibit oscillatory Ca²⁺ responses induced by bath application of the Group I mGluR agonist DHPG in mGlu5/HEK cells. At concentrations of 1–10 μM, AZD 2066 blocked both DHPG‑ and Quisqualate‑evoked oscillatory Ca²⁺ responses in this heterologous system, confirming that it can suppress the sustained, rhythmic intracellular Ca²⁺ signalling that arises from intracellular mGlu5 receptor populations [1]. In striatal neurons, however, AZD 2066 was less effective at blocking single‑cell intracellular Ca²⁺ responses, even at concentrations 10‑fold above its IC₅₀, a finding that parallels the behaviour of fenobam but contrasts with RG7090, which is highly effective at inhibiting intracellular mGlu5 signalling across cell types [1]. This cell‑type‑dependent intracellular efficacy profile adds a second layer of pharmacological differentiation beyond simple potency metrics: AZD 2066 hydrate is particularly suited to experimental paradigms where modulation of cell‑surface mGlu5 signalling is desired while sparing intracellular receptor pools, a bias that cannot be achieved with RG7090 or MPEP. The experimental conditions for these assays (Fluo‑4 Ca²⁺ imaging, EC₈₀ agonist stimulation, postnatal neuronal cultures expressing endogenous receptor levels) represent the most physiologically relevant in vitro system for assessing mGlu5 NAM functional selectivity currently available.

Surface vs. intracellular signaling

Head‑to‑head

Blocks DHPG‑induced Ca²⁺ oscillations in HEK‑mGlu5; spares intracellular pools in striatal neurons at 10× IC₅₀

Surface‑biased functional profile enables compartmentalized mGlu5 signaling studies.

Differentiated from equipotent surface/intracellular blockers such as RG7090.

Evidence Dimension	Inhibition of DHPG‑ and Quisqualate‑induced oscillatory Ca²⁺ responses; intracellular vs. cell‑surface mGlu5 signalling blockade
Target Compound Data	AZD 2066 (1–10 μM): fully blocks oscillatory Ca²⁺ in mGlu5/HEK cells; fails to block intracellular single‑cell Ca²⁺ responses in striatal neurons at 10× IC₅₀
Comparator Or Baseline	RG7090: blocks both cell‑surface and intracellular mGlu5 Ca²⁺ responses across all tissues tested; AFQ056: fails to block intracellular mGlu5 Ca²⁺ in all tissues; Fenobam: similar to AZD 2066, blocks HEK oscillations but fails in striatal intracellular pools; MPEP: blocks intracellular responses
Quantified Difference	AZD 2066 exhibits a qualitative functional bias towards cell‑surface mGlu5 signalling, whereas RG7090 and MPEP are equipotent at surface and intracellular pools, and AFQ056 is surface‑biased but with far larger tissue‑dependent potency shifts
Conditions	mGlu5/HEK stable cell line; primary postnatal rat striatal, hippocampal, and cortical cultures; EC₈₀ Quisqualate or DHPG stimulus; Fluo‑4 single‑cell Ca²⁺ imaging

Why This Matters

For investigators studying compartmentalized GPCR signalling, AZD 2066 serves as a surface‑biased mGlu5 NAM tool, enabling experiments that RG7090 or MPEP cannot address because those compounds suppress both surface and intracellular pools indiscriminately.

• [1] Jong YJI, Harmon SK, O'Malley KL. Location and Cell-Type-Specific Bias of Metabotropic Glutamate Receptor, mGlu5, Negative Allosteric Modulators. ACS Chem Neurosci. 2019;10(11):4558-4570. doi:10.1021/acschemneuro.9b00415 View Source

Oral Bioavailability and CNS Penetration Advantages

The foundational mGlu5 NAM MPEP suffers from extremely poor oral bioavailability and a short plasma half‑life, requiring intraperitoneal injection or continuous infusion for in vivo studies. Fenobam, while orally bioavailable, produces psychotomimetic adverse events in humans that have precluded its use beyond acute dosing paradigms. AZD 2066 hydrate was specifically optimized for oral administration and CNS delivery, as evidenced by its favorable computed drug‑like properties (TPSA < 90 Ų, consensus log Po/w ≈ 3, molecular weight 381.82 Da) [1]. In rat behavioural studies, AZD 2066 was administered orally (p.o.) across a 0.03–30 mg/kg dose range and produced dose‑dependent pharmacological effects, confirming oral absorption and brain penetration without the need for parenteral delivery [2]. Human Phase 1 data further established that an oral solid formulation of AZD 2066 hydrate achieves predictable plasma exposures with a half‑life compatible with once‑daily dosing, and food‑effect studies demonstrated that the formulation can be administered without regard to meals [3]. For laboratories transitioning from in vitro to in vivo mGlu5 pharmacology, AZD 2066 hydrate eliminates the practical hurdles of parenteral administration and continuous infusion that encumber MPEP‑based experimental protocols.

Oral bioavailability & CNS penetration

Class‑level

Orally active 0.03–30 mg/kg in rodents; human oral solid formulation; no food effect reported

Practical oral dosing supports chronic in vivo studies without injection‑related stress.

PK advantage relative to MPEP; verify formulation context for specific species.

Evidence Dimension	Oral bioavailability and CNS penetration in preclinical and clinical species
Target Compound Data	Rat: orally active 0.03–30 mg/kg; Human: oral solid formulation, once‑daily dosing, predictable PK, no food effect; TPSA <90 Ų, consensus log Po/w ≈3, MW 381.82; Hydrate form improves aqueous solubility for formulation
Comparator Or Baseline	MPEP: negligible oral bioavailability, short t₁/₂, requires i.p./i.v. administration, poor CNS partitioning; Fenobam: oral bioavailability acceptable but psychotomimetic AEs limit use; AFQ056: oral, but Phase 2 failed; RG7090: oral, but ultra‑long receptor occupancy may prolong adverse effects
Quantified Difference	AZD 2066 is one of only two mGlu5 NAMs (with RG7090) demonstrably suitable for once‑daily oral dosing in chronic rodent behavioural studies without specialized formulation; MPEP requires continuous subcutaneous infusion via osmotic minipump for comparable exposure duration
Conditions	Rat discriminative stimulus assays (p.o. gavage); human Phase 1 formulation and food‑effect crossover study; computed molecular properties from PubChem/IUPHAR

Why This Matters

The practical advantage of oral dosing reduces experimental variability introduced by injection stress, enables chronic treatment paradigms, and directly translates to the human dosing route, improving the predictive validity of preclinical findings.

• [1] Jong YJI, Harmon SK, O'Malley KL. Location and Cell-Type-Specific Bias of Metabotropic Glutamate Receptor, mGlu5, Negative Allosteric Modulators. ACS Chem Neurosci. 2019;10(11):4558-4570. doi:10.1021/acschemneuro.9b00415 View Source
• [2] Swedberg MDB, Ellgren M, Raboisson P. AZD9272 and AZD2066: selective and highly central nervous system penetrant mGluR5 antagonists characterized by their discriminative effects. J Pharmacol Exp Ther. 2014;350(2):212-222. doi:10.1124/jpet.114.215137 View Source
• [3] AstraZeneca. AZD 2066 single dose formulation and food effect study in healthy volunteers. ClinicalTrials.gov identifier NCT00743444. 2008. View Source

Recommended Application Scenarios for AZD 2066 Hydrate

Oral Dosing for In Vivo mGlu5 Pharmacology

For rodent behavioural models of pain, anxiety, or depression where repeated daily oral dosing is required, AZD 2066 hydrate provides a validated oral formulation with human PK bridging data. Its medium receptor residence time (~26 min) enables sustained target engagement without the ultra‑prolonged occupancy that can confound interpretation of basimglurant or mavoglurant data. Dose range in rat studies is established at 0.03–30 mg/kg p.o. with full pharmacological effect confirmed by MTEP‑appropriate discriminative responding [1].

Cell-Surface-Biased mGlu5 Signaling Studies

Investigators studying compartmentalized mGlu5 signaling—particularly the distinction between cell‑surface and intracellular receptor pools—should select AZD 2066 hydrate over RG7090 or MPEP because AZD 2066 selectively inhibits surface‑mediated Ca²⁺ oscillations while sparing intracellular receptor responses in striatal neurons at concentrations up to 10‑fold its IC₅₀ [1]. This functional bias is not achievable with equipotent surface/intracellular blockers such as RG7090.

Translational PET Occupancy Reference Tool

For PET imaging laboratories, AZD 2066 hydrate serves as a reference mGlu5 NAM with established human receptor occupancy data using [¹¹C]AZ12713580, published exposure–occupancy models spanning ten brain regions, and demonstrated ability to displace the radiotracer in a dose‑dependent manner [1][2]. This makes it the preferred unlabeled competitor for validation of novel mGlu5 PET tracers, as its occupancy curve and PK are defined in human subjects rather than inferred from rodent data alone.

Academic Drug-Discrimination Studies

Behavioural pharmacologists employing drug‑discrimination paradigms can use AZD 2066 hydrate as an orally available mGlu5‑specific training or substitution compound that produces robust discriminative stimulus control without the confounds of cocaine‑, PCP‑, benzodiazepine‑, or cannabinoid‑like interoceptive effects. Its full generalization to the MTEP cue and complete lack of generalization to drugs of abuse make it an ideal reference compound for probing mGlu5‑specific psychoactive mechanisms in vivo [1].

Application

Selection Property

Validation Focus

Oral in vivo mGlu5 pharmacology

Oral formulation research context with human PK bridge data

Receptor residence time and dose‑response in rodent models

Cell‑surface‑biased mGlu5 signaling studies

Surface‑biased functional profile documented in striatal neurons

Compartmentalized Ca²⁺ oscillation assays; comparison with equipotent blockers

PET tracer validation studies

Defined human brain occupancy reference with exposure‑occupancy modeling

Displacement assay and occupancy‑model review in relevant brain regions

Drug‑discrimination behavioural studies

Orally available mGlu5‑specific discriminative cue without off‑target generalization

MTEP‑appropriate responding and selectivity profiling in trained rats

• [1] Swedberg MDB, Ellgren M, Raboisson P. AZD9272 and AZD2066: selective and highly central nervous system penetrant mGluR5 antagonists characterized by their discriminative effects. J Pharmacol Exp Ther. 2014;350(2):212-222. doi:10.1124/jpet.114.215137 View Source
• [2] Finnema SJ, Stepanov V, Nakao R, Amini N, Arakawa R, Tauscher J, Halldin C. A positron emission tomography study in healthy volunteers to estimate mGluR5 receptor occupancy of AZD2066—estimating occupancy in the absence of a reference region. NeuroImage. 2013;82:246-255. doi:10.1016/j.neuroimage.2013.05.097 View Source